Cas no 87562-14-9 (Randaiol)

Randaiol structure

Product Name:Randaiol

CAS No:87562-14-9

MF:C₁₅H₁₄O₃

MW:242.269864559174

CID:1080913

PubChem ID:13337243

Update Time:2024-10-26

Randaiol Chemical and Physical Properties

Names and Identifiers

- Randaiol
- 5'-Allyl-2,2',5-biphenyltriol
- Magnotriol
- Magnotriol A
- [ "Magnotriol A" ]
- 5′-(2-Propen-1-yl)[1,1′-biphenyl]-2,2′,5-triol (ACI)
- [1,1′-Biphenyl]-2,2′,5-triol, 5′-(2-propenyl)- (9CI)
- HY-N1531
- FS-8678
- CS-0017080
- 87562-14-9
- DTXSID701318736
- AKOS032948971
- 2-(2-hydroxy-5-prop-2-enylphenyl)benzene-1,4-diol
- 2-(5-allyl-2-hydroxy-phenyl)benzene-1,4-diol
- CHEMBL555924
- SCHEMBL24922822
- DA-70176
- [1,1'-Biphenyl]-2,2',5-triol, 5'-(2-propenyl)-
- Inchi： 1S/C15H14O3/c1-2-3-10-4-6-14(17)12(8-10)13-9-11(16)5-7-15(13)18/h2,4-9,16-18H,1,3H2
- InChI Key： KIQCVMGDSBIIGW-UHFFFAOYSA-N
- SMILES： OC1C=C(C2C(O)=CC=C(CC=C)C=2)C(O)=CC=1

Computed Properties

Exact Mass: 242.09400
Monoisotopic Mass: 242.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 60.7Å²

Experimental Properties

Color/Form: Oil
Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 99-100 ºC
Boiling Point: 440.1±45.0 °C at 760 mmHg
Flash Point: 214.0±23.3 °C
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 60.69000
LogP: 3.19890
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Randaiol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Randaiol Pricemore >>

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Randaiol Production Method

Production Method 1

138591-47-6

87562-14-9

Reaction Conditions

1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
2.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
2.2 Reagents: Water
3.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
3.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 2

140-67-0

87562-14-9

Reaction Conditions

1.1 Reagents: Bromine Solvents: Carbon tetrachloride ; 12 h, 0 °C
1.2 Reagents: Acetic acid , Zinc Solvents: Diethyl ether ; 12 h, 0 °C
2.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran ; 16 h, rt
3.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ; 30 min, rt
3.2 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane , Water ; 6 h, reflux
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
5.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
5.2 Reagents: Water
6.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
6.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 3

2378421-75-9

87562-14-9

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 4

2378421-73-7

87562-14-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
1.2 Reagents: Water
2.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
2.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 5

25245-34-5

1227400-91-0

87562-14-9

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ; 30 min, rt
1.2 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane , Water ; 6 h, reflux
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
3.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
3.2 Reagents: Water
4.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
4.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 6

150-78-7

87562-14-9

Reaction Conditions

1.1 Reagents: Acetic acid , Bromine ; 1 h, 0 °C → rt
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ; 30 min, rt
2.2 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane , Water ; 6 h, reflux
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
4.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
4.2 Reagents: Water
5.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
5.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 7

87688-94-6

87562-14-9

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran ; 16 h, rt
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ; 30 min, rt
2.2 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane , Water ; 6 h, reflux
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
4.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
4.2 Reagents: Water
5.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
5.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),

Production Method 8

87562-14-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 12 h, rt
2.1 Reagents: Acetic acid , Bromine ; 1 h, 0 °C → rt
3.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ; 30 min, rt
3.2 Reagents: Sodium carbonate Solvents: 1,2-Dimethoxyethane , Water ; 6 h, reflux
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Acetonitrile , Water ; 2 h, 0 °C
5.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 min, 0 °C
5.2 Reagents: Water
6.1 Reagents: Aluminum chloride Solvents: Dimethyl sulfide ; 0 °C; 0 °C → rt; 2 h, rt
6.2 Reagents: Water

Reference

A silica-gel accelerated [4 + 2] cycloaddition-based biomimetic approach towards the first total synthesis of magterpenoid C

Kumar, Dileep; et al, Tetrahedron Letters, 2019, 60(42),